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Introduction

NF279 is a potent and selective antagonist of the P2X1 receptor, a ligand-gated ion channel
activated by extracellular adenosine triphosphate (ATP).[1][2][3][4] As a suramin analogue,
NF279 is a valuable tool for studying purinergic signaling pathways involved in various
physiological processes, including neurotransmission, inflammation, and thrombosis.[5][6][7][8]
Proper dissolution and handling of NF279 are critical for obtaining accurate and reproducible
experimental results. This document provides detailed application notes and protocols for
dissolving NF279, preparing stock solutions, and understanding its mechanism of action within
the P2X1 signaling pathway.

Chemical Properties of NF279

e Chemical Name: 8,8'-[Carbonylbis(imino-4,1-phenylenecarbonylimino-4,1-
phenylenecarbonylimino)]bis-1,3,5-naphthalenetrisulfonic acid hexasodium salt[1][2]

e Molecular Formula: Ca9H30NeNasO23Se[1][2]
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e Molecular Weight: 1401.1 g/mol (Note: The degree of hydration can vary between batches,
affecting the actual molecular weight. Always refer to the batch-specific Certificate of
Analysis)[1][2]

o Appearance: White to off-white solid[3]

Recommended Solvents and Solubility Data

NF279 is soluble in aqueous solutions and dimethyl sulfoxide (DMSO). The choice of solvent
will depend on the specific experimental requirements, such as the desired stock concentration
and compatibility with the biological system under investigation.

Data Presentation: Solubility of NF279

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
May require
sonication and
Water 25 - 35[1][2][9] 17.84 - 24.98 _
warming to fully
dissolve.[3]
Requires sonication
and warming. Use
freshly opened,
DMSO 14 - 14.5[3][9] 9.99-10.35

anhydrous DMSO as
the compound is

hygroscopic.[3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of
NF279

This protocol is suitable for most in vitro and in vivo applications where an aqueous-based
vehicle is preferred.
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Materials:

NF279 powder

Sterile, deionized, or distilled water

Sterile conical tube or vial

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

0.22 um sterile syringe filter
Procedure:

e Weighing: Accurately weigh the desired amount of NF279 powder in a sterile conical tube or
vial.

e Solvent Addition: Add the calculated volume of sterile water to achieve the desired
concentration (e.g., for a 10 mM stock solution, add 71.37 pL of water to 1 mg of NF279,
assuming a molecular weight of 1401.1 g/mol ).

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound does not fully dissolve, gentle warming in a water bath (37°C) for 5-10
minutes can aid dissolution.[3]

o Alternatively, sonication for 5-10 minutes can be used to facilitate dissolution.[3]

» Sterilization: Once the NF279 is completely dissolved, sterilize the stock solution by passing
it through a 0.22 um sterile syringe filter.[3]

» Aliquoting and Storage:
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o Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3][9]

Protocol 2: Preparation of a DMSO Stock Solution of
NF279

This protocol is an alternative for applications where a higher stock concentration is required,
and the final concentration of DMSO in the experimental medium is tolerated by the cells or
system being studied.

Materials:

NF279 powder

Anhydrous, sterile-filtered DMSO

Sterile conical tube or vial

Vortex mixer

Water bath or heating block

Sonicator

Procedure:

e Weighing: Accurately weigh the desired amount of NF279 powder in a sterile conical tube or
vial.

¢ Solvent Addition: Add the calculated volume of anhydrous, sterile-filtered DMSO to achieve
the desired concentration (e.g., for a 10 mM stock solution, add 71.37 pL of DMSO to 1 mg
of NF279).

e Dissolution:

o Vortex the solution vigorously.
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o Warm the solution in a 37°C water bath for 10-15 minutes.

o Sonicate the solution for 10-15 minutes until the compound is fully dissolved.[3] It is crucial
to use newly opened DMSO as its hygroscopic nature can impact solubility.[3]

» Aliquoting and Storage:
o Aliquot the stock solution into smaller, single-use volumes.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Mechanism of Action: NF279 in the P2X1 Signaling
Pathway

NF279 acts as a competitive antagonist at the P2X1 receptor.[4][5][9] In purinergic signaling,
extracellular ATP binds to and activates P2X receptors, which are non-selective cation
channels.[7][8][10] The activation of the P2X1 receptor leads to an influx of cations, primarily
Ca?* and Nat, resulting in membrane depolarization and the initiation of various downstream
cellular responses. NF279 competitively blocks the binding of ATP to the P2X1 receptor,
thereby inhibiting its activation and subsequent intracellular signaling cascades.

Visualizations
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Caption: P2X1 Receptor Signaling and NF279 Inhibition.
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Caption: Workflow for NF279 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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